2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine;oxalic acid

• IUPAC Name: 2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine;oxalic acid
• InChI: InChI=1S/C16H27NO3.C2H2O4/c1-14(2)15-5-4-6-16(13-15)20-12-11-19-10-8-17-7-9-18-3;3-1(4)2(5)6/h4-6,13-14,17H,7-12H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: VWKGGKICHHEMCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)OCCOCCNCCOC.C(=O)(C(=O)O)O
• Molecular Formula: C18H29NO7
• Molecular Weight: 371.4 g/mol

Description

2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine; oxalic acid is a complex organic compound that features a combination of aromatic and aliphatic ether groups, along with a secondary amine. This compound is notable for its diverse chemical structure, which includes multiple bonds, rotatable bonds, and aromatic rings .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine typically involves multiple steps, starting with the preparation of the aromatic ether and followed by the introduction of the aliphatic ether and secondary amine groups. Common reagents used in these reactions include alkyl halides, phenols, and amines. The reaction conditions often require the use of catalysts and solvents to facilitate the formation of the desired bonds.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may also include purification steps such as distillation and crystallization to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the compound.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or alkyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like bromine. The reaction conditions often involve specific temperatures, pressures, and solvents to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may be used in studies involving cell signaling and receptor interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine exerts its effects involves interactions with molecular targets such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to changes in cellular functions and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• 2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine
• 2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine hydrochloride
• 2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine sulfate

Uniqueness

What sets 2-methoxy-N-[2-[2-(3-propan-2-ylphenoxy)ethoxy]ethyl]ethanamine apart from similar compounds is its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This versatility makes it a valuable compound for various scientific and industrial applications.